Cas no 106296-54-2 (2,2',2''-(Benzene-1,3,5-triyltris(methylene))tris(isoindoline-1,3-dione))

• Product Name: 2,2',2''-(Benzene-1,3,5-triyltris(methylene))tris(isoindoline-1,3-dione)
• CAS No: 106296-54-2
• MF: C₃₃H₂₁N₃O₆
• MW: 555.536348104477
• CID: 2873331
• Update Time: 2023-08-10

2,2',2''-(Benzene-1,3,5-triyltris(methylene))tris(isoindoline-1,3-dione) Chemical and Physical Properties

Names and Identifiers

• 2,2',2''-(Benzene-1,3,5-triyltris(methylene))tris(isoindoline-1,3-dione)

• Inchi： 1S/C33H21N3O6/c37-28-22-7-1-2-8-23(22)29(38)34(28)16-19-13-20(17-35-30(39)24-9-3-4-10-25(24)31(35)40)15-21(14-19)18-36-32(41)26-11-5-6-12-27(26)33(36)42/h1-15H,16-18H2
• InChI Key： DCZZUTHVTANFLG-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CC1C=C(C=C(C=1)CN1C(C2C=CC=CC=2C1=O)=O)CN1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 6
• Complexity: 958
• XLogP3: 3.3
• Topological Polar Surface Area: 112